Cas no 79885-43-1 (5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine
• CAS No: 79885-43-1
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• MDL: MFCD17078887
• CID: 556585
• PubChem ID: 12799741
• Update Time: 2025-05-23

5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(1-methoxyethyl)-
• 5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine
• 5-(1-methoxyethyl)-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• LS-04653
• AKOS005174716
• 79885-43-1
• MFCD17078887
• 5-(1-Methoxyethyl)-1,3,4-thiazol-2-amine
• SCHEMBL11213726

• MDL： MFCD17078887
• Inchi： 1S/C5H9N3OS/c1-3(9-2)4-7-8-5(6)10-4/h3H,1-2H3,(H2,6,8)
• InChI Key： VZQPBOQSEQUOBJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C(C)OC

Computed Properties

• Exact Mass: 159.04700
• Monoisotopic Mass: 159.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 280.0±42.0 °C at 760 mmHg
• Flash Point: 123.1±27.9 °C
• PSA: 89.27000
• LogP: 1.40890
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine

5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine: A Comprehensive Overview

The compound with CAS No. 79885-43-1, known as 5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiadiazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this molecule consists of a thiadiazole ring system with a methoxyethyl substituent at the 5-position and an amine group at the 2-position. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

Recent studies have highlighted the antitumor activity of 5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine in various cancer cell lines. Researchers have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This selectivity makes it a promising candidate for the development of targeted anticancer therapies. Furthermore, the compound has shown potential in modulating key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine has also been investigated for its anti-inflammatory effects. Experimental data suggest that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in inflamed tissues. These findings underscore its potential as a therapeutic agent for inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of 5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine involves a multi-step process that typically begins with the preparation of the thiadiazole ring system. The introduction of the methoxyethyl group at the 5-position is achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions used. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity.

From a structural perspective, the thiadiazole ring in 5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine plays a critical role in determining its chemical reactivity and biological activity. The sulfur atom within the ring contributes to its stability and ability to engage in hydrogen bonding interactions with biological targets. The methoxy group at the ethyl substituent further enhances the molecule's solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine. These studies have provided insights into its binding modes with various protein targets, such as kinases and receptors involved in cancer and inflammation. The results suggest that this compound has a high affinity for these targets, which aligns with its observed biological activities.

In conclusion, 5-(1-Methoxyethyl)-1,3,4-thiadiazol-2-amine (CAS No. 79885-43-1) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research into novel therapeutic agents for cancer and inflammatory diseases.